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Compound of Interest

Compound Name: 3'-Methoxypropiophenone

Cat. No.: B1296965 Get Quote

Chemical and Physical Properties
3'-Methoxypropiophenone is an organic compound classified as a ketone.[1][2] It presents as

a colorless to pale yellow liquid under standard conditions.[3][4][5] Its molecular structure

features a propionyl group attached to an anisole moiety, which confers its specific reactivity,

particularly in electrophilic aromatic substitution reactions.[3] The compound is relatively

insoluble in water but shows good solubility in organic solvents like ethanol, methanol, and

diethyl ether.[3]

Table 1: Physicochemical Properties of 3'-Methoxypropiophenone
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Property Value Source(s)

CAS Number 37951-49-8 [1][2][6][7][8]

Molecular Formula C₁₀H₁₂O₂ [1][7][8][9][10]

Molecular Weight 164.20 g/mol [1][8][10][11]

Appearance Colorless to light yellow liquid [3][4][5][8]

Boiling Point 259 °C [2][7][8]

Melting Point ~ -7 °C [3]

Density ~ 1.016 - 1.081 g/cm³ [7][8]

Flash Point 98.9 ± 13.4 °C [7]

Refractive Index ~ 1.501 - 1.523 [7][8]

InChI Key
LPDJHUUWTGXTCU-

UHFFFAOYSA-N
[1][8][11]

Applications in Synthesis
3'-Methoxypropiophenone is a versatile chemical intermediate with significant applications in

various industrial sectors.[3]

Pharmaceutical Industry: It is a critical precursor in the synthesis of numerous active

pharmaceutical ingredients (APIs).[12] A prominent example is its use as a key intermediate

in the production of Tapentadol, a centrally acting analgesic for moderate to severe pain.[1]

[13][14] The compound's structure allows for facile transformations to build the complex

molecular architecture of such drugs.

Agrochemical Industry: The chemical framework of 3'-Methoxypropiophenone is utilized in

the synthesis of certain herbicides and insecticides.[1][3] By modifying its structure, chemists

can develop agents that target specific physiological pathways in pests to improve crop

yields.[1][3]

Research and Development: Beyond its established industrial uses, it serves as a valuable

building block in academic and industrial research to develop new synthetic methodologies
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and novel organic molecules.[3]

Experimental Protocols
Several synthetic routes for 3'-Methoxypropiophenone have been developed, ranging from

classical methods to more modern, sustainable approaches.

Synthesis via Grignard Reaction with Propionitrile
This method involves the reaction of a Grignard reagent, prepared from m-bromoanisole, with

propionitrile.[13][15]

Experimental Protocol:

Grignard Reagent Formation:

To a reaction flask equipped with a reflux condenser and a dropping funnel, add 24.0 g

(1.0 mol) of magnesium powder, 3.0 g of anhydrous aluminum trichloride, and 300 mL of

tetrahydrofuran (THF).[13]

Slowly add a mixture of 187.1 g (1.0 mol) of m-bromoanisole and 300 mL of THF from the

dropping funnel.[13][15]

Control the reaction temperature to maintain a gentle reflux (50-55 °C).[13][15]

After the addition is complete, continue to heat at reflux for 0.5-1.0 hour to ensure the

complete reaction of magnesium.[13][15]

Reaction with Propionitrile:

Cool the prepared Grignard reagent.

Slowly add 55.1 g (1.0 mol) of propionitrile to the stirred Grignard reagent.[13][15]

After the addition, allow the reaction to proceed for another 1.0-2.0 hours.[13][15]

Work-up and Purification:
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Cool the reaction mixture in a cold water bath and slowly add 3.0 mol/L hydrochloric acid

to decompose the addition product.[7][13]

Separate the inorganic and organic phases.[7][13]

Remove the THF from the organic phase by distillation under atmospheric pressure.[13]

The crude product is then purified by vacuum distillation to yield 3'-
Methoxypropiophenone.[7]

m-Bromoanisole + Mg
in THF
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Reflux (50-55 °C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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